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Compound of Interest

Compound Name: Zinc diamyldithiocarbamate

Cat. No.: B097174

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of zinc
diamyldithiocarbamate, covering its chemical identifiers, physicochemical properties,
synthesis, and key applications. The information is tailored for researchers, scientists, and
professionals in drug development, with a focus on detailed experimental protocols and the

underlying scientific principles.

Chemical Identifiers and Physicochemical
Properties

Zinc diamyldithiocarbamate is a coordination complex of zinc with diamyldithiocarbamate
ligands. It is primarily recognized by its CAS number 15337-18-5. A summary of its key
identifiers is presented in Table 1.

Table 1: Chemical Identifiers for Zinc Diamyldithiocarbamate
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Identifier Type Value
CAS Number 15337-18-5[1]
IUPAC Name zinc bis(N,N-dipentylcarbamodithioate)[1]

Molecular Formula

C22H44N2S4Zn[1]

Molecular Weight 530.2 g/mol [1]
INChI=1S/2C11H23NS2.Zn/c21-3-5-7-9-

InChl 12(11(13)14)10-8-6-4-2;/h23-10H2,1-2H3,
(H,13,14);/q;;+2/p-2[1]

InChlKey JGSUMMPGKPITGK-UHFFFAOYSA-L[1]

Canonical SMILES

CCCCCN(CCCCC)C(=S)
[S-].CCCCCN(CCCCC)C(=S)[S-].[Zn+2][1]

Synonyms

Zinc bis(dipentyldithiocarbamate), Amyl Zimate,
Vanlube AZ[1]

The physicochemical properties of zinc diamyldithiocarbamate are summarized in Table 2.

Table 2: Physicochemical Properties of Zinc Diamyldithiocarbamate

Property Value
Melting Point 80-85 °C[2]
Appearance White to pale yellow solid
o Insoluble in water; soluble in organic solvents
Solubility )
like benzene.
) Typically >99% after synthesis and
Purity o
purification[2]
Zinc Content Approximately 12.4%[2]

Sulfur Content

Approximately 5.99%[2]
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Experimental Protocols

This section details the experimental procedures for the synthesis of zinc
diamyldithiocarbamate and its application as a lubricant additive and a rubber vulcanization
accelerator.

Synthesis of Zinc Diamyldithiocarbamate

A two-step optimized laboratory method is commonly employed for the synthesis of zinc
dialkyldithiocarbamates, including the diamyl variant. The process involves the initial formation
of a sodium salt of the dithiocarbamic acid, followed by precipitation with a zinc salt.[2]

Step 1: Synthesis of Sodium Diamyldithiocarbamate
 In areaction vessel, dissolve diamylamine in a suitable solvent.

e Add an equimolar amount of sodium hydroxide (NaOH) to the solution and stir until fully
dissolved.

e Slowly add an equimolar amount of carbon disulfide (CS2) dropwise to the mixture while
maintaining the temperature at approximately 30°C. The addition should be completed over
a period of 30 minutes.

» Continue stirring the reaction mixture for a specified duration to ensure the complete
formation of sodium diamyldithiocarbamate.

Step 2: Synthesis of Zinc Diamyldithiocarbamate
e Prepare an aqueous solution of zinc sulfate (ZnSO4).

o Prepare an aqueous suspension of the sodium diamyldithiocarbamate synthesized in Step 1.
A 15% suspension has been shown to produce high yields.[2]

e Heat the sodium diamyldithiocarbamate suspension to 50°C.[2]

» Slowly add the zinc sulfate solution to the heated suspension with continuous stirring. This
will lead to the precipitation of zinc diamyldithiocarbamate.
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After the addition is complete, continue stirring for 30 minutes to ensure the reaction goes to
completion.[2]

Filter the precipitate and wash it thoroughly with water to remove any unreacted salts.

Dry the resulting white to pale yellow solid to obtain pure zinc diamyldithiocarbamate. A
yield of up to 98% can be achieved under these optimized conditions.[2]

The final product can be purified by recrystallization from a solvent like benzene.[2]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.researchgate.net/publication/26552999_The_optimization_of_zinc_dialkyldithiocarbamates_synthesis_and_determination_of_their_antioxidant_activity
https://www.benchchem.com/product/b097174?utm_src=pdf-body
https://www.researchgate.net/publication/26552999_The_optimization_of_zinc_dialkyldithiocarbamates_synthesis_and_determination_of_their_antioxidant_activity
https://www.researchgate.net/publication/26552999_The_optimization_of_zinc_dialkyldithiocarbamates_synthesis_and_determination_of_their_antioxidant_activity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Step 1: Formation of Sodium Diamyldithiocarbamate

Carbon Disulfide (CS2) |—dropwise

Sodium Hydroxide (NaOH)
—— L L)

‘Sodium Diamyldithiocarbamate | [+ % Suspension
Diamylamine

Step 2: Precipitation of Zinc Diamyldithiocarbamate

’ Zinc Diamylditiocarbamate ;
[ Zine Solution Q—»[ oo ja[mmmn @ Wasnlng)—>—> Purification (Recrystalization)
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Clean and Prepare
Four Steel Balls and Test Cup

and Add Lubricant

(Assemble Balls in Test Cup)

Apply Incremental Loads
at Constant Speed (e.g., 1760 rpm)
for 10s per load
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(Record Weld Point Load)

:

(Calculate Load-Wear Index (LWI))
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Zincdiamyldithiocarbamate | C22H44N2S4Zn | CID 84874 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2.researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Zinc Diamyldithiocarbamate: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097174#zinc-diamyldithiocarbamate-cas-number-
and-identifiers]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b097174?utm_src=pdf-body-img
https://www.benchchem.com/product/b097174?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Zincdiamyldithiocarbamate
https://pubchem.ncbi.nlm.nih.gov/compound/Zincdiamyldithiocarbamate
https://www.researchgate.net/publication/26552999_The_optimization_of_zinc_dialkyldithiocarbamates_synthesis_and_determination_of_their_antioxidant_activity
https://www.benchchem.com/product/b097174#zinc-diamyldithiocarbamate-cas-number-and-identifiers
https://www.benchchem.com/product/b097174#zinc-diamyldithiocarbamate-cas-number-and-identifiers
https://www.benchchem.com/product/b097174#zinc-diamyldithiocarbamate-cas-number-and-identifiers
https://www.benchchem.com/product/b097174#zinc-diamyldithiocarbamate-cas-number-and-identifiers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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